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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desmetryn is a selective triazine herbicide effective against a variety of broadleaf and grassy
weeds. This technical guide provides a comprehensive overview of Desmetryn, focusing on its
core physicochemical properties, its mechanism of action as a potent inhibitor of photosynthetic
electron transport, and detailed methodologies for its analysis in environmental and biological
matrices. This document is intended to serve as a critical resource for researchers in
agricultural science, environmental toxicology, and drug development.

Core Properties of Desmetryn

Desmetryn is a synthetic compound belonging to the methylthiotriazine class of herbicides. Its
fundamental properties are summarized below for easy reference.

Property Value Citation
CAS Number 1014-69-3 [1][2][3]
Molecular Weight 213.30 g/mol [1][2]14]
Molecular Formula CsHisNsS [1112]

Mechanism of Action: Inhibition of Photosystem lII

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1670303?utm_src=pdf-interest
https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1498597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398153/
https://ohiostate.pressbooks.pub/crpsoil2422t/chapter/19-5-herbicide-resistance-to-photosystem-ii-inhibitors/
https://pubmed.ncbi.nlm.nih.gov/1498597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398153/
https://www.researchgate.net/publication/353378650_Binding_Properties_of_Photosynthetic_Herbicides_with_the_QB_Site_of_the_D1_Protein_in_Plant_Photosystem_II_A_Combined_Functional_and_Molecular_Docking_Study
https://pubmed.ncbi.nlm.nih.gov/1498597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398153/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The primary mode of action for Desmetryn, like other triazine herbicides, is the inhibition of
photosynthesis.[5] Specifically, it targets and disrupts the electron transport chain within
Photosystem II (PSIl) in the chloroplasts of susceptible plants.[1][6]

Desmetryn binds to the D1 protein, a key component of the PSIl complex located in the
thylakoid membranes.[1][5] This binding occurs at the plastoquinone-binding niche (specifically
the QB site), effectively blocking the transport of electrons from the primary quinone acceptor
(QA) to the secondary quinone acceptor (QB).[6][7] The interruption of this electron flow halts
the fixation of CO2 and the production of ATP and NADPH, which are essential for plant growth.

[1]L6]

The blockage of electron transport leads to a buildup of highly reactive triplet chlorophyll and
singlet oxygen species.[8] These reactive oxygen species initiate a cascade of lipid and protein
peroxidation, causing rapid destruction of cell membranes.[7] This membrane damage results
in cellular leakage, leading to the characteristic symptoms of chlorosis (yellowing) and necrosis
(tissue death), ultimately causing the death of the plant.[1]
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Figure 1: Desmetryn's inhibition of the photosynthetic electron transport chain in Photosystem II.
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Sample Preparation

1. Water Sample
(10 mL)

'

2. Add Acetonitrile & QUEChERS Salts

'

3. Centrifuge

'

4. d-SPE Cleanup

'

5. Centrifuge

'

6. Final Extract in Vial

Instrumental Analysis

7. GC-MS Analysis

'

8. Data Processing & Quantification

Figure 2: General workflow for the analysis of Desmetryn in water samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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